Cas no 55521-09-0 (2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Pentadecafluoro-N-(2-phenylethyl)octanamide)

2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Pentadecafluoro-N-(2-phenylethyl)octanamide structure
55521-09-0 structure
Product name:2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Pentadecafluoro-N-(2-phenylethyl)octanamide
CAS No:55521-09-0
MF:C16H10F15NO
MW:517.232757091522
CID:2671444

2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Pentadecafluoro-N-(2-phenylethyl)octanamide Chemical and Physical Properties

Names and Identifiers

    • 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Pentadecafluoro-N-(2-phenylethyl)octanamide
    • FXAVFXJPKTXAMG-UHFFFAOYSA-N
    • Octanamide, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-N-(2-phenylethyl)-
    • 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Pentadecafluoro-N-(2-phenylethyl)octanamide #
    • Inchi: 1S/C16H10F15NO/c17-10(18,9(33)32-7-6-8-4-2-1-3-5-8)11(19,20)12(21,22)13(23,24)14(25,26)15(27,28)16(29,30)31/h1-5H,6-7H2,(H,32,33)
    • InChI Key: FXAVFXJPKTXAMG-UHFFFAOYSA-N
    • SMILES: FC(C(C(C(F)(F)F)(F)F)(F)F)(C(C(C(C(NCCC1C=CC=CC=1)=O)(F)F)(F)F)(F)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 9
  • Complexity: 695
  • Topological Polar Surface Area: 29.1

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